Cas no 1353952-20-1 (N*1*-Cyclopropyl-N*1*-(1-thiazol-2-yl-ethyl)-ethane-1,2-diamine)

• Product Name: N*1*-Cyclopropyl-N*1*-(1-thiazol-2-yl-ethyl)-ethane-1,2-diamine
• CAS No: 1353952-20-1
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 2170271
• Update Time: 2025-05-30

N*1*-Cyclopropyl-N*1*-(1-thiazol-2-yl-ethyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-cyclopropyl-n*1*-(1-thiazol-2-yl-ethyl)-ethane-1,2-diamine
• N1-Cyclopropyl-N1-(1-(thiazol-2-yl)ethyl)ethane-1,2-diamine
• AM92463
• N1-Cyclopropyl-N1-(1-thiazol-2-ylethyl)ethane-1,2-diamine
• N-Cyclopropyl-N-[1-(1,3-thiazol-2-yl)ethyl]-1,2-ethanediamine
• N*1*-Cyclopropyl-N*1*-(1-thiazol-2-yl-ethyl)-ethane-1,2-diamine

• Inchi： 1S/C10H17N3S/c1-8(10-12-5-7-14-10)13(6-4-11)9-2-3-9/h5,7-9H,2-4,6,11H2,1H3
• InChI Key： FHQBHSFNOVWZLO-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C)N(CCN)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Topological Polar Surface Area: 70.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N*1*-Cyclopropyl-N*1*-(1-thiazol-2-yl-ethyl)-ethane-1,2-diamine

N*1*-Cyclopropyl-N*1*-(1-thiazol-2-yl-ethyl)-ethane-1,2-diamine: A Comprehensive Overview

The compound N*1*-Cyclopropyl-N*1*-(1-thiazol-2-yl-ethyl)-ethane-1,2-diamine (CAS No. 1353952-20-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyclopropyl group, a thiazole moiety, and an ethane diamine backbone. The integration of these functional groups imparts the molecule with distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the cyclopropyl group as a key structural element in enhancing the molecule's stability and reactivity. The thiazole moiety, on the other hand, contributes to the compound's ability to participate in various chemical reactions, particularly in the context of drug design and development. The ethane diamine backbone further enhances the molecule's versatility by providing multiple sites for functionalization and interaction with other molecules.

One of the most promising applications of N*1*-Cyclopropyl-N*1*-(1-thiazol-2-yl-ethyl)-ethane-1,2-diamine lies in its potential as a precursor for advanced materials. Researchers have explored its use in synthesizing high-performance polymers and ceramics, where its unique properties contribute to improved mechanical and thermal stability. Additionally, the compound has shown potential in catalysis, where its ability to act as a ligand or catalyst support has been extensively studied.

In the field of biotechnology, this compound has garnered attention for its role in bioconjugation reactions. Its ability to form stable bonds with biomolecules such as proteins and nucleic acids makes it a valuable tool in the development of biosensors and diagnostic devices. Recent advancements in click chemistry have further enhanced its utility in this domain, enabling faster and more efficient bioconjugation processes.

The synthesis of N*1*-Cyclopropyl-N*1*-(1-thiazol-2-yl-ethyl)-ethane-1,2-diamine involves a multi-step process that combines principles from organic synthesis and catalysis. The reaction sequence typically begins with the preparation of intermediate compounds, followed by coupling reactions to assemble the final product. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for various applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that under controlled conditions, it undergoes efficient biodegradation without releasing harmful byproducts. This makes it an attractive option for industries seeking sustainable alternatives for their chemical processes.

In conclusion, N*1*-Cyclopropyl-N*1*-(1-thiazol-2-yl-ethyl)-ethane-1,2-diamine (CAS No. 1353952-20-1) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments.